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Compound of Interest

Compound Name: Chloroiridic acid

Cat. No.: B107680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of

chloroiridic acid. It includes detailed experimental protocols for the determination of these

properties and a visualization of a key synthetic application of this compound.

Quantitative Data Summary
Chloroiridic acid can exist in various states of hydration, which directly impacts its molecular

weight. The density, however, is consistently reported for the common hydrated form.

Property Value
Chemical
Formula

CAS Number Reference

Molecular Weight 406.95 g/mol H₂IrCl₆ 110802-84-1 [1]

Molecular Weight

(monohydrate)
424.97 g/mol H₂IrCl₆·H₂O 110802-84-1 [2]

Molecular Weight

(hexahydrate)
515.023 g/mol H₂IrCl₆·6H₂O 16941-92-7 [3]

Density
1.02 g/mL at 25

°C

Not specified, but

typically refers to

the hydrated

form

110802-84-1 [1][4][3]
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Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

molecular weight of hydrated chloroiridic acid and the density of the solid compound.

1. Experimental Determination of Molecular Weight of Hydrated Chloroiridic Acid

The molecular weight of a hydrated salt such as chloroiridic acid is determined by calculating

the number of water molecules of hydration. This is achieved by gravimetric analysis, where

the water is driven off by heating, and the mass difference is used to determine the mole ratio

of water to the anhydrous salt.

Objective: To determine the empirical formula of a hydrated chloroiridic acid sample and

subsequently its molecular weight.

Materials:

Hydrated chloroiridic acid sample

Crucible and lid

Bunsen burner, tripod, and pipeclay triangle

Analytical balance (accurate to ±0.001 g)

Desiccator

Crucible tongs

Procedure:

Preparation of Crucible: Clean and dry a crucible and its lid. Heat them strongly for 5 minutes

using a Bunsen burner to ensure all moisture is removed. Allow to cool in a desiccator.

Initial Weighing: Once at room temperature, weigh the empty crucible and lid on an analytical

balance. Record this mass.
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Sample Addition: Add approximately 2-3 grams of the hydrated chloroiridic acid to the

crucible. Weigh the crucible, lid, and sample together. Record this mass.

Heating: Place the crucible with the sample on the pipeclay triangle. Heat gently at first, then

more strongly, to drive off the water of hydration. The lid should be slightly ajar to allow water

vapor to escape. Heat until the sample appears dry and no further changes are observed.

Cooling and Weighing: Using crucible tongs, remove the crucible and place it in a desiccator

to cool to room temperature. Once cool, weigh the crucible, lid, and anhydrous salt.

Heating to a Constant Mass: To ensure all water has been removed, repeat the heating,

cooling, and weighing process until two consecutive mass readings are within a negligible

range (e.g., ±0.005 g).

Calculations:

Mass of hydrated salt: (Mass of crucible + lid + hydrated salt) - (Mass of empty crucible +

lid)

Mass of anhydrous salt: (Mass of crucible + lid + anhydrous salt) - (Mass of empty crucible

+ lid)

Mass of water lost: Mass of hydrated salt - Mass of anhydrous salt

Moles of anhydrous salt: Mass of anhydrous salt / Molar mass of anhydrous H₂IrCl₆

(406.92 g/mol )

Moles of water: Mass of water lost / Molar mass of H₂O (18.015 g/mol )

Mole ratio: Divide the moles of water by the moles of anhydrous salt to find the ratio, which

represents the number of water molecules of hydration (x) in the formula H₂IrCl₆·xH₂O.

Molecular Weight of Hydrate: Molar mass of anhydrous H₂IrCl₆ + (x * Molar mass of H₂O)

2. Experimental Determination of the Density of Solid Chloroiridic Acid

The density of a solid can be determined by measuring its mass and volume. For an irregularly

shaped solid like crystalline chloroiridic acid, the volume is typically determined by the liquid
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displacement method.

Objective: To determine the density of a solid sample of chloroiridic acid.

Materials:

Chloroiridic acid crystals

Graduated cylinder

Analytical balance

A liquid in which chloroiridic acid is insoluble (e.g., a saturated solution of chloroiridic acid
or a non-reactive organic solvent)

Tweezers or spatula

Procedure:

Mass Measurement: Weigh a sample of dry chloroiridic acid crystals on an analytical

balance. Record the mass.

Initial Volume Measurement: Fill a graduated cylinder with a known volume of the chosen

liquid. The volume should be sufficient to fully submerge the crystals. Record this initial

volume (V₁).

Volume Displacement: Carefully add the weighed chloroiridic acid crystals to the graduated

cylinder, ensuring there are no air bubbles clinging to the crystals. The liquid level will rise.

Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder

(V₂).

Calculations:

Volume of the chloroiridic acid sample: V = V₂ - V₁

Density of chloroiridic acid: ρ = Mass / Volume
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Workflow Visualization: Synthesis of Iridium
Nanoparticles
Chloroiridic acid is a common precursor for the synthesis of iridium nanoparticles, which have

applications in catalysis and electrochemistry. The following diagram illustrates a typical

workflow for the chemical reduction of chloroiridic acid to form iridium nanoparticles.

Preparation of Precursor Solution

Reduction Reaction
Purification and Isolation

Chloroiridic Acid (H₂IrCl₆)

Mix and DissolveSolvent (e.g., Ethylene Glycol)

Stabilizing Agent (e.g., PVP)

Heat the Solution
(e.g., 160°C)

Transfer to Reaction Vessel Reduction of Ir(IV) to Ir(0) Nucleation and Growth of Nanoparticles Precipitation
(e.g., with Acetone)

Cool to Room Temperature Centrifugation Washing and Redispersion Iridium Nanoparticles

Click to download full resolution via product page

Caption: Workflow for the synthesis of iridium nanoparticles from chloroiridic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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